Cas no 1289034-25-8 (4-Pyridinecarboxaldehyde, 2-bromo-3-nitro-)

• Product Name: 4-Pyridinecarboxaldehyde, 2-bromo-3-nitro-
• CAS No: 1289034-25-8
• MF: C₆H₃BrN₂O₃
• MW: 231.003620386124
• CID: 6505958
• Update Time: 2025-06-09

4-Pyridinecarboxaldehyde, 2-bromo-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxaldehyde, 2-bromo-3-nitro-

• Inchi： 1S/C6H3BrN2O3/c7-6-5(9(11)12)4(3-10)1-2-8-6/h1-3H
• InChI Key： ULQIXTHTGDBAHC-UHFFFAOYSA-N
• SMILES： C1(Br)=NC=CC(C=O)=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 229.933
• Monoisotopic Mass: 229.933
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.8A^2

Experimental Properties

• Density: 1.888±0.06 g/cm3(Predicted)
• Boiling Point: 323.4±42.0 °C(Predicted)
• pka: -5.23±0.18(Predicted)

Additional information on 4-Pyridinecarboxaldehyde, 2-bromo-3-nitro-

Introduction to 4-Pyridinecarboxaldehyde, 2-bromo-3-nitro- (CAS No: 1289034-25-8)

4-Pyridinecarboxaldehyde, 2-bromo-3-nitro- is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1289034-25-8, belongs to the class of nitro-substituted pyridine derivatives. Its molecular structure, characterized by a pyridine core substituted with a formyl group at the fourth position, a bromine atom at the second position, and a nitro group at the third position, imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

The synthesis and application of 4-Pyridinecarboxaldehyde, 2-bromo-3-nitro- have been extensively studied due to its potential utility in the development of novel bioactive molecules. The presence of both electrophilic and nucleophilic sites in its structure allows for diverse functionalization patterns, making it a versatile building block for further chemical modifications. In recent years, this compound has been explored in various research avenues, particularly in the design of inhibitors for enzymatic targets and as a precursor in the synthesis of heterocyclic compounds.

One of the most compelling aspects of 4-Pyridinecarboxaldehyde, 2-bromo-3-nitro- is its role in medicinal chemistry. The nitro and bromo substituents enhance its reactivity, enabling chemists to introduce additional functional groups through cross-coupling reactions, oxidation-reduction processes, or condensation reactions. These transformations have been leveraged to create libraries of compounds for high-throughput screening (HTS) in drug discovery programs. For instance, derivatives of this compound have shown promise as inhibitors of kinases and other protein targets implicated in diseases such as cancer and inflammation.

In addition to its pharmaceutical applications, 4-Pyridinecarboxaldehyde, 2-bromo-3-nitro- has found utility in agrochemical research. Its structural features make it a suitable candidate for developing novel pesticides and herbicides. The nitro group can be reduced to an amine, which can then be further functionalized to produce compounds with pesticidal activity. Recent studies have highlighted its potential in designing molecules that disrupt essential metabolic pathways in pests while maintaining low toxicity to non-target organisms.

The synthetic methodologies employed for preparing 4-Pyridinecarboxaldehyde, 2-bromo-3-nitro- are also noteworthy. Common synthetic routes involve the bromination and nitration of pyridine derivatives followed by formylation at the fourth position. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have further refined the synthesis of this compound, allowing for higher yields and purities. These advancements have made 4-Pyridinecarboxaldehyde, 2-bromo-3-nitro- more accessible for industrial-scale production and application.

From a computational chemistry perspective, the study of 4-Pyridinecarboxaldehyde, 2-bromo-3-nitro- has provided valuable insights into molecular interactions and reactivity patterns. Molecular modeling studies have elucidated how the electronic distribution influenced by the nitro and bromo groups affects its binding affinity to biological targets. These computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the identification of lead compounds.

The environmental impact of using 4-Pyridinecarboxaldehyde, 2-bromo-3-nitro- as an intermediate also deserves consideration. While its applications are promising, sustainable synthetic routes must be developed to minimize waste and environmental footprint. Green chemistry principles are being applied to optimize processes involving this compound, ensuring that future production methods align with environmental regulations and sustainability goals.

In conclusion,4-Pyridinecarboxaldehyde, 2-bromo-3-nitro- (CAS No: 1289034-25-8) represents a critical component in modern chemical synthesis and drug development. Its unique structural features enable diverse applications across pharmaceuticals and agrochemicals, while ongoing research continues to uncover new possibilities for its use. As synthetic methodologies advance and computational tools become more sophisticated,4-Pyridinecarboxaldehyde, 2-bromo, and 3-nitro-pyridine derivatives will undoubtedly play an increasingly important role in shaping future innovations.